Cas no 1262005-19-5 (5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid)

• Product Name: 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid
• CAS No: 1262005-19-5
• Molecular Formula: C₁₄H₁₁O₄FS
• Molecular Weight: 294.298
• MDL: MFCD18322254
• CID: 2768856
• PubChem ID: 53228084

5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid Properties

Names and Identifiers

• 1262005-19-5
• 4-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, 95%
• MFCD18322254
• DTXSID80691617
• 5-FLUORO-2-(3-METHYLSULFONYLPHENYL)BENZOIC ACID

• MDL： MFCD18322254
• InChIKey： LVFOSILPUPLRRC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11FO4S/c1-20(18,19)11-4-2-3-9(7-11)12-6-5-10(15)8-13(12)14(16)17/h2-8H,1H3,(H,16,17)

Computed Properties

• Exact Mass: 294.03620816Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 294.03620816Da
• Heavy Atom Count: 20
• Complexity: 456
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives